6-(cyclohexyl(methyl)amino)-3-methylpyrimidine-2,4(1H,3H)-dione

• IUPAC Name: 6-[cyclohexyl(methyl)amino]-3-methyl-1H-pyrimidine-2,4-dione
• InChI: InChI=1S/C12H19N3O2/c1-14(9-6-4-3-5-7-9)10-8-11(16)15(2)12(17)13-10/h8-9H,3-7H2,1-2H3,(H,13,17)
• InChI Key: ZAXRTYNATOIPQY-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=O)C=C(NC1=O)N(C)C2CCCCC2
• Molecular Formula: C12H19N3O2
• Molecular Weight: 237.30 g/mol

Description

6-(Cyclohexyl(methyl)amino)-3-methylpyrimidine-2,4(1H,3H)-dione, also known as CMD, is a cyclic organic compound that has been used in a variety of scientific research applications. CMD is a versatile compound that has been used in the synthesis of other compounds, as well as in the study of biochemical and physiological processes.

Scientific Research Applications

Multicomponent Reaction Synthesis

• A study details the synthesis of a related pyrimidine derivative through a multicomponent reaction, highlighting the versatility of pyrimidine compounds in organic synthesis. The synthesis achieved high yields and confirmed the molecular structure through spectroscopic methods and X-ray crystallography, showcasing the compound's potential in material science and pharmaceutical research (Barakat et al., 2016).

Crystal Structure and Molecular Dynamics

• Another research focused on the crystal structure of a pyrimidine derivative, providing insights into the compound's molecular dynamics and potential for forming hydrogen-bonded ribbons, which could have implications for designing novel materials with specific properties (Torre et al., 2009).

Antimalarial Activity

• Pyrimidine derivatives were evaluated for their antimalarial activity, demonstrating the potential of these compounds in developing new therapeutic agents against Plasmodium falciparum, the parasite responsible for malaria. This research underscores the biological applications of pyrimidine derivatives (Halladay & Cowden, 1990).

Anti-inflammatory Activity

• The synthesis and evaluation of anti-inflammatory activity of a pyrimidine derivative were reported, illustrating the compound's effectiveness in reducing inflammation in a mouse model. This study highlights the potential of pyrimidine derivatives in creating new anti-inflammatory drugs (Lin-lin & Dong, 2010).

Novel Synthesis Methods

• Research on novel synthesis methods for creating pyrimidine derivatives with potential fluorescence probe applications was conducted, indicating the role of these compounds in tracing biological pathways and their applications in biochemistry and molecular biology (Prior et al., 2014).